Cas no 2571-54-2 (2,4,6-Trimethoxybenzonitrile)

• Product Name: 2,4,6-Trimethoxybenzonitrile
• CAS No: 2571-54-2
• Molecular Formula: C₁₀H₁₁NO₃
• Molecular Weight: 193.2
• MDL: MFCD00001787
• CID: 43186
• PubChem ID: 75731

2,4,6-Trimethoxybenzonitrile Properties

Names and Identifiers

• 2,4,6-Trimethoxybenzonitrile
• 2,4,6-Trimethoxy-1-benzonitrile
• 2,4,6-trimethoxybenzenecarbonitrile
• 2,4,6-Trimethoxy-benzonitril
• 2,4,6-trimethoxy-benzonitrile
• 2,4,6-trimethyoxybenzonitrile
• 3,5-Dimethoxy-4-cyano-anisol
• Benzonitrile,2,4,6-trimethoxy
• 2,4,6-Trimethoxybenzonitrile, 98%
• J-016115
• Benzonitrile, 2,4,6-trimethoxy-
• UNII-R8A3G2DU56
• A817987
• 2571-54-2
• 2,4,6-Trimethoxy benzonitrile
• NS00027949
• SCHEMBL2547123
• CS-0450254
• R8A3G2DU56
• AKOS009157379
• InChI=1/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H
• MFCD00001787
• FT-0609888
• EINECS 219-917-4
• SY338290
• AS-81273
• DTXSID10180403
• DTXCID80102894

• MDL： MFCD00001787
• InChIKey： GBRHJUMDNWLSCT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H3
• SMILES： COC1=CC(=C(C#N)C(=C1)OC)OC

Computed Properties

• Exact Mass: 193.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 193.074
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.5A^2

Experimental Properties

• LogP: 1.58408
• PSA: 51.48000
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 329.41°C (rough estimate)
• Melting Point: 142-145 ºC
• Flash Point: 145.9 °C
• Color/Form: Light brown crystalline powder
• Solubility: Insoluble in water
• Density: 1.2307 (rough estimate)

2,4,6-Trimethoxybenzonitrile Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： R23/24/25
• HazardClass：6.1

2,4,6-Trimethoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%